Cas no 96519-15-2 (2,4-dimethoxy-1-(methoxymethyl)benzene)

• Product Name: 2,4-dimethoxy-1-(methoxymethyl)benzene
• CAS No: 96519-15-2
• MF: C₁₀H₁₄O₃
• MW: 182.216363430023
• MDL: MFCD22492174
• CID: 2819948
• PubChem ID: 13542895
• Update Time: 2025-06-14

2,4-dimethoxy-1-(methoxymethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethoxy-1-(methoxymethyl)benzene
• Benzene, 2,4-dimethoxy-1-(methoxymethyl)-
• SCHEMBL5998553
• EN300-2078354
• 963-326-0
• 96519-15-2
• WDA51915
• DTXSID20543328
• starbld0036895
• DTXCID10494113

• MDL： MFCD22492174
• Inchi： 1S/C10H14O3/c1-11-7-8-4-5-9(12-2)6-10(8)13-3/h4-6H,7H2,1-3H3
• InChI Key： BRRSPLOMTXEJRC-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1COC)OC

Computed Properties

• Exact Mass: 182.094294304Da
• Monoisotopic Mass: 182.094294304Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 27.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2,4-dimethoxy-1-(methoxymethyl)benzene

Recent Advances in the Study of 2,4-Dimethoxy-1-(methoxymethyl)benzene (CAS: 96519-15-2) in Chemical Biology and Pharmaceutical Research

2,4-Dimethoxy-1-(methoxymethyl)benzene (CAS: 96519-15-2) is a chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its methoxy-substituted benzene ring, has been explored for its unique chemical properties and biological activities. Recent studies have focused on its synthesis, structural modifications, and potential therapeutic applications, making it a subject of interest for researchers in the field.

One of the key areas of research involving 2,4-dimethoxy-1-(methoxymethyl)benzene is its role as an intermediate in the synthesis of more complex molecules. Recent publications have highlighted its utility in the construction of pharmacophores and bioactive scaffolds. For instance, a 2023 study demonstrated its use in the synthesis of novel anti-inflammatory agents, where the compound's methoxy groups were found to enhance binding affinity to target proteins. This finding underscores the compound's potential in drug design and development.

In addition to its synthetic applications, 2,4-dimethoxy-1-(methoxymethyl)benzene has been investigated for its direct biological effects. A 2022 study reported its antioxidant properties, which were attributed to the electron-donating effects of the methoxy groups. The study further suggested that these properties could be leveraged in the development of neuroprotective agents, particularly for conditions involving oxidative stress, such as Alzheimer's disease. These findings open new avenues for research into the compound's therapeutic potential.

Another notable aspect of recent research is the exploration of the compound's pharmacokinetic properties. A 2023 pharmacokinetic study revealed that 2,4-dimethoxy-1-(methoxymethyl)benzene exhibits favorable absorption and distribution profiles in preclinical models. This study also identified potential metabolites, which could inform future toxicity and efficacy studies. Such insights are critical for advancing the compound's development as a pharmaceutical agent.

Despite these promising findings, challenges remain in the widespread application of 2,4-dimethoxy-1-(methoxymethyl)benzene. For example, its stability under physiological conditions and potential off-target effects require further investigation. Ongoing research aims to address these issues through structural optimization and advanced formulation strategies. Collaborative efforts between chemists, biologists, and pharmacologists are expected to drive progress in this area.

In conclusion, 2,4-dimethoxy-1-(methoxymethyl)benzene (CAS: 96519-15-2) represents a versatile and promising compound in chemical biology and pharmaceutical research. Recent studies have highlighted its synthetic utility, biological activities, and pharmacokinetic properties, paving the way for future applications in drug discovery and development. Continued research will be essential to fully realize its potential and overcome existing challenges.